Benastatin B
Benastatin B
Benastatin B is a member of phenanthrenes.
Benastatin B is a natural product found in Streptomyces with data available.
Benastatin B is a natural product found in Streptomyces with data available.
Brand Name:
Vulcanchem
CAS No.:
138968-86-2
VCID:
VC21205511
InChI:
InChI=1S/C30H30O7/c1-4-5-6-7-14-10-15-8-9-17-18(22(15)27(34)23(14)29(36)37)13-20-25(26(17)33)28(35)24-19(30(20,2)3)11-16(31)12-21(24)32/h10-13,31-34H,4-9H2,1-3H3,(H,36,37)
SMILES:
CCCCCC1=C(C(=C2C(=C1)CCC3=C(C4=C(C=C32)C(C5=C(C4=O)C(=CC(=C5)O)O)(C)C)O)O)C(=O)O
Molecular Formula:
C30H30O7
Molecular Weight:
502.6 g/mol
Benastatin B
CAS No.: 138968-86-2
Cat. No.: VC21205511
Molecular Formula: C30H30O7
Molecular Weight: 502.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Benastatin B is a member of phenanthrenes. Benastatin B is a natural product found in Streptomyces with data available. |
|---|---|
| CAS No. | 138968-86-2 |
| Molecular Formula | C30H30O7 |
| Molecular Weight | 502.6 g/mol |
| IUPAC Name | 1,7,9,11-tetrahydroxy-13,13-dimethyl-8-oxo-3-pentyl-5,6-dihydrobenzo[a]tetracene-2-carboxylic acid |
| Standard InChI | InChI=1S/C30H30O7/c1-4-5-6-7-14-10-15-8-9-17-18(22(15)27(34)23(14)29(36)37)13-20-25(26(17)33)28(35)24-19(30(20,2)3)11-16(31)12-21(24)32/h10-13,31-34H,4-9H2,1-3H3,(H,36,37) |
| Standard InChI Key | FUKMCLKFEWEFSC-UHFFFAOYSA-N |
| SMILES | CCCCCC1=C(C(=C2C(=C1)CCC3=C(C4=C(C=C32)C(C5=C(C4=O)C(=CC(=C5)O)O)(C)C)O)O)C(=O)O |
| Canonical SMILES | CCCCCC1=C(C(=C2C(=C1)CCC3=C(C4=C(C=C32)C(C5=C(C4=O)C(=CC(=C5)O)O)(C)C)O)O)C(=O)O |
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